Cas no 1214185-06-4 (1-ethyl-3-methylpiperazin-2-one)

• Product Name: 1-ethyl-3-methylpiperazin-2-one
• CAS No: 1214185-06-4
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 3157241
• PubChem ID: 45037417
• Update Time: 2025-10-22

1-ethyl-3-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methylpiperazin-2-one
• MFCD27935469
• 1214185-06-4
• (R)-1-ETHYL-3-METHYLPIPERAZIN-2-ONE
• AKOS017377857
• PYB18506
• 1821822-07-4
• 2382216-18-2
• AT36998
• (3S)-1-ethyl-3-methyl-piperazin-2-one
• AKOS000351531
• 822-163-4
• SCHEMBL22117597
• Z1142591306
• (3R)-1-ethyl-3-methyl-piperazin-2-one
• SY327061
• CS-0235226
• EN300-154213

• Inchi： 1S/C7H14N2O/c1-3-9-5-4-8-6(2)7(9)10/h6,8H,3-5H2,1-2H3
• InChI Key： NRCNPVKYFGMVNY-UHFFFAOYSA-N
• SMILES： O=C1C(C)NCCN1CC

Computed Properties

• Exact Mass: 142.110613074Da
• Monoisotopic Mass: 142.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 258.9±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-ethyl-3-methylpiperazin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-ethyl-3-methylpiperazin-2-one

Professional Introduction to Compound with CAS No. 1214185-06-4 and Product Name: 1-ethyl-3-methylpiperazin-2-one

The compound with the CAS number 1214185-06-4 is a specialized chemical entity commonly referred to by the product name 1-ethyl-3-methylpiperazin-2-one. This compound belongs to the piperazine derivative class, a group of molecules widely recognized for their diverse pharmacological properties. Piperazine derivatives have been extensively studied in medicinal chemistry due to their potential applications in the development of pharmaceuticals targeting various therapeutic areas.

In recent years, the interest in 1-ethyl-3-methylpiperazin-2-one has surged due to its unique structural and functional characteristics. The presence of both ethyl and methyl substituents on the piperazine ring imparts distinct electronic and steric properties, making it a valuable scaffold for drug design. This compound has been explored in multiple research avenues, particularly in the synthesis of novel bioactive molecules.

One of the most compelling aspects of 1-ethyl-3-methylpiperazin-2-one is its role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, studies have demonstrated its utility in generating derivatives with potential antipsychotic, antidepressant, and anti-inflammatory properties.

The pharmacological significance of 1-ethyl-3-methylpiperazin-2-one has been further underscored by recent advancements in computational chemistry and molecular modeling. These techniques have enabled scientists to predict the interactions of this compound with various biomolecules, facilitating the rational design of next-generation therapeutics. The ability to model these interactions with high precision has opened new avenues for drug discovery, particularly in addressing unmet medical needs.

Moreover, the chemical versatility of 1-ethyl-3-methylpiperazin-2-one has made it a popular choice for synthetic chemists. Its reactivity allows for modifications at multiple sites, enabling the creation of a wide range of derivatives with tailored properties. This flexibility is crucial in developing drugs that can overcome metabolic barriers and exhibit improved pharmacokinetic profiles.

In the context of contemporary drug development, 1-ethyl-3-methylpiperazin-2-one has been integrated into several high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents. The compound's unique chemical profile has led to several promising hits that are currently undergoing further investigation. These findings highlight its potential as a building block for future pharmaceuticals.

Another area where 1-ethyl-3-methylpiperazin-2-one has shown promise is in the development of agrochemicals. Piperazine derivatives are known for their efficacy as pesticides and herbicides, and modifications to this core structure can lead to compounds with enhanced environmental compatibility and crop protection capabilities. Recent studies have explored its derivatives as candidates for next-generation agrochemical formulations.

The synthesis of 1-ethyl-3-methylpiperazin-2-one itself is a testament to modern synthetic methodologies. Advanced catalytic processes and green chemistry principles have been employed to optimize its production, ensuring scalability and sustainability. These advancements are critical in aligning pharmaceutical manufacturing with global sustainability goals.

From a regulatory perspective, the handling and use of 1-ethyl-3-methylpiperazin-2-one are governed by stringent guidelines to ensure safety and efficacy. Compliance with these regulations is essential for researchers and manufacturers involved in its production and application. This adherence to regulatory standards underscores the importance of rigorous testing and quality control in pharmaceutical development.

The future prospects for 1-ethyl-3-methylpiperazin-2-one are vast, driven by ongoing research and technological innovations. As computational tools become more sophisticated, the ability to predict molecular behavior will only improve, leading to more efficient drug discovery processes. Additionally, collaborations between academia and industry are expected to yield novel applications for this compound.

In conclusion, 1-ethyl-3-methylpiperazin-2-one (CAS No. 1214185-06-4) represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with its versatility as a synthetic intermediate, make it a cornerstone in the development of innovative therapeutics. As research continues to uncover new applications for this compound, its impact on pharmaceuticals and beyond is poised to grow exponentially.